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Compound of Interest

Compound Name: Aniline-d5

Cat. No.: B030001 Get Quote

Aniline-d5, the deuterated analogue of aniline where the five hydrogen atoms on the benzene

ring are replaced with deuterium, serves as a crucial building block and investigative tool in

organic synthesis. Its unique isotopic composition allows researchers and drug development

professionals to trace reaction pathways, enhance the metabolic stability of pharmaceuticals,

and achieve precise quantification in analytical studies. This technical guide explores the

properties, synthesis, and diverse applications of Aniline-d5, providing detailed experimental

protocols and data for its practical implementation.

Physicochemical and Isotopic Properties
Aniline-d5, also known as benzen-2,3,4,5,6-d5-amine, is a colorless to brownish oily liquid that

may darken upon exposure to air and light.[1] Its physical and chemical properties are

summarized in the table below. The high isotopic purity makes it an excellent source for

introducing deuterium into aromatic systems.
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Property Value

CAS Number 4165-61-1[2]

Molecular Formula C₆D₅NH₂[3]

Molecular Weight 98.16 g/mol [1][4]

Monoisotopic Mass 98.089232957 Da[1]

Melting Point -6 °C

Boiling Point 184 °C

Density 1.076 g/mL at 25 °C

Refractive Index (n20/D) 1.5836

Flash Point 70 °C (closed cup)

Isotopic Purity ≥98 atom % D[3]

Solubility
DMF: 15 mg/ml, DMSO: 10 mg/ml, Ethanol: 3

mg/ml, PBS (pH 7.2): 5 mg/ml[2]

Synthesis of Aniline-d5
A common synthetic route to Aniline-d5 involves the amination of a deuterated benzene

precursor, such as bromobenzene-d5. The following workflow outlines a multi-step synthesis.
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Stage 1: Amination

Stage 2: Rearrangement & Hydrolysis

Bromobenzene-d5

CuI, trans-4-hydroxy-L-proline,
K2CO3, DMSO

Add

Ammonia water (28%)

Add dropwise

Stir at 80°C

Extraction with Ethyl Acetate
and Water

[Intermediate 1-1-a]

Trichloroacetonitrile, SnCl4,
Dichloromethane

Add

Column Chromatography

Boron trichloride (1M in DCM)

Add dropwise in ice-bath

Reflux for 24 hours

Hydrolysis with K2CO3 in Methanol

Column Chromatography

Aniline-d5

Click to download full resolution via product page

Caption: General workflow for the synthesis of Aniline-d5 from Bromobenzene-d5.
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Detailed Experimental Protocol: Synthesis of Aniline-d5
The following protocol is adapted from a documented synthesis of Aniline-d5.[5]

Stage 1: Synthesis of Intermediate 1-1-a

To a round-bottom flask, add bromobenzene-d5 (500 g, 3085 mmol), copper(I) iodide (117.5

g, 615 mmol), trans-4-hydroxy-L-proline (162 g, 1235 mmol), potassium carbonate (1279.5

g, 9255 mmol), and dimethyl sulfoxide (2500 mL).

Stir the mixture and slowly add 2900 mL of ammonia water (28%) dropwise.

Heat the reaction mixture to 80 °C and stir overnight.

After the reaction is complete, cool the mixture and perform multiple extractions with ethyl

acetate and distilled water.

Concentrate the combined organic layers under reduced pressure.

Purify the crude product by column chromatography using ethyl acetate and heptane as the

eluent to obtain the liquid intermediate. A yield of 185 g (61.1%) has been reported for this

step.[5]

Stage 2: Synthesis of Aniline-d5

In a separate round-bottom flask, dissolve the intermediate (185 g, 1887 mmol) in

dichloromethane (1850 mL).

Add trichloroacetonitrile (326.6 g, 2257 mmol) and tin(IV) chloride (491.2 g, 1887 mmol).

Place the flask in an ice bath and slowly add a 1 M solution of boron trichloride in

dichloromethane (2072 mmol) dropwise.

Reflux the mixture with stirring for 24 hours.

After completion, cool the flask in an ice bath and add a solution of potassium carbonate

(3126.5 g, 22616 mmol) in methanol dropwise.
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Heat the mixture to remove dichloromethane and then reflux for approximately 3 hours.

Cool the mixture to room temperature, filter any insoluble solids, and concentrate the filtrate

under reduced pressure.

Dissolve the residue in ethyl acetate and wash with a 2 M aqueous hydrochloric acid solution

and water.

Dry the organic layer with magnesium sulfate, concentrate under reduced pressure, and

purify by column chromatography with ethyl acetate and hexane to obtain Aniline-d5.

Applications in Organic Synthesis
Aniline-d5 is a valuable building block for several advanced applications in organic chemistry

and drug development.

Synthesis of Deuterated Molecules
Aniline-d5 is an excellent starting material for introducing a deuterated phenylamine moiety

into more complex molecules. This is particularly useful in pharmaceutical research to study the

metabolic fate of drugs or to create "heavy" versions of drug candidates with potentially

improved pharmacokinetic profiles (the "deuterium effect").

Example: Synthesis of Deuterium-Labeled Quinoxaline Derivatives

An efficient synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid-d4 (QCA-d4) and 3-

methylquinoxaline-2-carboxylic acid-d4 (MQCA-d4) uses Aniline-d5 as the starting material.[6]

[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.researchgate.net/publication/327169699_Synthesis_of_deuterium-labeled_2-quinoxalinecarboxylic_acid_and_3-methylquinoxaline-2-carboxylic_acid_from_deuterium_aniline
https://pubmed.ncbi.nlm.nih.gov/30132955/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Product
Isotopic
Enrichment

Reference

Aniline-d5

2-

quinoxalinecarboxylic

acid-d4 (QCA-d4)

99.9% [6][7]

Aniline-d5

3-methylquinoxaline-

2-carboxylic acid-d4

(MQCA-d4)

99.6% [6][7]

The general reaction scheme involves the condensation of a deuterated o-phenylenediamine

(derived from Aniline-d5) with a 2-oxoacid.

Aniline-d5 Reductione.g., Nitration then Reduction o-phenylenediamine-d4

Condensation
Reaction2-Oxoacid

(e.g., glyoxylic acid)

Deuterated
Quinoxaline
Derivative

Click to download full resolution via product page

Caption: Synthesis of deuterated quinoxalines from Aniline-d5.

Mechanistic Studies
The replacement of hydrogen with deuterium can alter the rate of a chemical reaction if the C-H

bond is broken in the rate-determining step. This phenomenon, known as the Kinetic Isotope

Effect (KIE), is a powerful tool for elucidating reaction mechanisms. Aniline-d5 is used in

mechanistic studies to probe reactions involving the aromatic ring, such as electrophilic

aromatic substitution or reactions of the amino group where the ring's electronic properties are

influential.[8][9] Kinetic studies of nucleophilic aromatic substitution reactions have been

reported using aniline.[10]
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Hypothesized Reaction Mechanism

Run Parallel Experiments

Reactant with Aniline Reactant with Aniline-d5

Measure Rate (kH) Measure Rate (kD)

Calculate KIE = kH / kD

Interpret KIE Value

Elucidate Rate-Determining Step

Click to download full resolution via product page

Caption: Workflow for using Aniline-d5 in Kinetic Isotope Effect (KIE) studies.

Internal Standard in Mass Spectrometry
In quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS), an internal standard is crucial for accurate and

precise measurements.[11] Aniline-d5 is an ideal internal standard for the quantification of

aniline.[2][12] Because it is chemically almost identical to aniline, it co-elutes during

chromatography and experiences similar ionization efficiency and potential matrix effects.[11]
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[13][14] However, its mass is 5 units higher, allowing it to be distinguished and quantified

separately by the mass spectrometer. This allows for the correction of variations during sample

preparation and analysis.[13]

Unknown Sample
(contains Aniline)

Add known amount of
Aniline-d5 (Internal Standard)

Sample Preparation
(Extraction, Derivatization, etc.) LC-MS or GC-MS Analysis

Mass Spectrometer detects
Aniline (Analyte) and
Aniline-d5 (IS) signals

Quantify Aniline based on the
Analyte/IS signal ratio

Click to download full resolution via product page

Caption: Use of Aniline-d5 as an internal standard in mass spectrometry.

Safety and Handling
Aniline-d5 is classified as a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated area or fume hood.

Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic

if inhaled), H317 (May cause an allergic skin reaction), H318 (Causes serious eye damage),

H341 (Suspected of causing genetic defects), H351 (Suspected of causing cancer), H372

(Causes damage to organs through prolonged or repeated exposure), H410 (Very toxic to

aquatic life with long-lasting effects).

Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective

gloves/protective clothing/eye protection/face protection), P301 + P310 (IF SWALLOWED:

Immediately call a POISON CENTER/doctor), P302 + P352 + P312 (IF ON SKIN: Wash with

plenty of water. Call a POISON CENTER/doctor if you feel unwell), P304 + P340 + P311 (IF

INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER/doctor), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Storage: Store at 2-8°C, keep dry, and protect from light.

Conclusion
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Aniline-d5 is more than just a heavy version of a common reagent; it is a sophisticated tool

that unlocks deeper insights into chemical processes and enables the development of safer,

more effective molecules. Its role as a building block for creating deuterated compounds, a

probe for mechanistic studies, and a reliable standard for quantitative analysis makes it an

indispensable component in the toolkit of researchers, scientists, and drug development

professionals. The continued application of Aniline-d5 will undoubtedly contribute to

advancements across the spectrum of organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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